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Compound of Interest

Compound Name: ML218

Cat. No.: B609127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML218 is a potent and selective inhibitor of T-type calcium channels, specifically targeting

CaV3.2 and CaV3.3 subtypes with IC50 values in the nanomolar range.[1] T-type calcium

channels are low-voltage activated channels that play crucial roles in a variety of physiological

processes, including neuronal excitability, cardiac pacemaking, and hormone secretion. Their

dysregulation has been implicated in several pathological conditions such as epilepsy,

neuropathic pain, and certain types of cancer. ML218 serves as a valuable pharmacological

tool for investigating the physiological and pathological roles of T-type calcium channels in in

vitro and in vivo models. This document provides a detailed protocol for the preparation of

ML218 stock solutions for use in cell culture applications.

Quantitative Data Summary
A summary of the key chemical and physical properties of ML218 is provided in the table below

for easy reference.
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Property Value

CAS Number 1346233-68-8

Molecular Formula C₁₉H₂₆Cl₂N₂O

Molecular Weight 369.3 g/mol

Solubility

DMSO: Solubility data varies, with reports

ranging from 0.1 mg/mL to 125 mg/mL. It is

recommended to empirically test solubility for

high concentrations. A concentration of 10

mg/mL in DMSO is a commonly reported and

achievable starting point. Ethanol: Sparingly

soluble.

IC₅₀ Values CaV3.2: ~310 nM CaV3.3: ~270 nM[1]

Recommended Stock Conc. 10 mM in 100% DMSO

Recommended Working Conc. 1 - 10 µM (cell-line and assay dependent)

Storage Conditions

Solid: Store at -20°C for long-term storage.

Stock Solution: Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.

Experimental Protocols
Materials

ML218 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line of interest
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM ML218 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ML218 in DMSO. This

concentration is a convenient starting point for most cell culture experiments.

Calculate the required mass of ML218:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 369.3 g/mol = 3.693 mg

Weigh the ML218 powder:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh out approximately 3.7 mg of ML218 powder into the tube. Record the

exact weight.

Dissolve in DMSO:

Based on the actual weight of ML218, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (µL) = (Mass (mg) / 369.3 g/mol ) / 10 mmol/L x 1,000,000 µL/L

Add the calculated volume of sterile, cell culture grade DMSO to the microcentrifuge tube

containing the ML218 powder.

Ensure complete dissolution:

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. A

clear solution should be obtained.

If solubility issues are encountered, gentle warming in a 37°C water bath or brief

sonication may aid in dissolution. However, be mindful of potential compound degradation
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with excessive heat or sonication.

Aliquot and store:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials or

microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol for Preparing Working Solutions
The final working concentration of ML218 will depend on the specific cell line and experimental

design. Based on published data, a starting concentration range of 1-10 µM is recommended. A

pilot experiment to determine the optimal concentration for your specific assay is advisable.

Thaw a stock solution aliquot:

Remove one aliquot of the 10 mM ML218 stock solution from the freezer and allow it to

thaw at room temperature.

Perform serial dilutions:

It is crucial to perform serial dilutions to reach the final working concentration. Directly

adding a small volume of the concentrated DMSO stock to a large volume of aqueous cell

culture medium can cause the compound to precipitate.

Prepare an intermediate dilution of the stock solution in cell culture medium. For example,

to prepare a 10 µM working solution from a 10 mM stock, you can perform a 1:1000

dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium.

Gently mix by pipetting up and down. Avoid vigorous vortexing which can cause shearing

of cellular components in the medium.
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Treat the cells:

Add the appropriate volume of the final working solution to your cell culture plates to

achieve the desired final concentration.

Remember to include a vehicle control in your experiment, which consists of cell culture

medium with the same final concentration of DMSO as the ML218-treated cells. The final

DMSO concentration should typically be kept below 0.1% to avoid solvent-induced

cytotoxicity.
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Caption: Simplified signaling pathway of ML218 inhibiting T-type calcium channels.

Experimental Workflow for ML218 Stock and Working
Solution Preparation
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Stock Solution Preparation (10 mM)

Working Solution Preparation (e.g., 10 µM)

1. Weigh ML218 Powder

2. Dissolve in DMSO

3. Vortex to Mix

4. Aliquot & Store at -20°C/-80°C

5. Thaw Stock Aliquot

6. Serially Dilute in
Cell Culture Medium

7. Treat Cells

Click to download full resolution via product page

Caption: Workflow for preparing ML218 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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